Cas no 2022713-71-7 (3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2022713-71-7
• MF: C₁₀H₁₇F₂N₃
• MW: 217.258888959885
• CID: 5929109
• PubChem ID: 165679710
• Update Time: 2025-11-07

3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine
• EN300-1955889
• 2022713-71-7

• Inchi： 1S/C10H17F2N3/c1-10(2,3)15-6-7(5-14-15)4-8(13)9(11)12/h5-6,8-9H,4,13H2,1-3H3
• InChI Key： WDQHERYZEYRVBH-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NN(C=1)C(C)(C)C)N)F

Computed Properties

• Exact Mass: 217.13905388g/mol
• Monoisotopic Mass: 217.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine

3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine: A Comprehensive Overview

3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine, identified by the CAS registry number 2022713-71-7, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of fluorinated amines, which have garnered attention due to their unique properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a tert-butyl group at position 1 and a difluoropropanamine moiety at position 4. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. Pyrazoles are heterocyclic compounds with two adjacent nitrogen atoms in a five-membered ring, known for their stability and reactivity. The tert-butyl substitution at position 1 enhances the steric bulk of the molecule, which can influence its reactivity and solubility properties. The difluoropropanamine group at position 4 introduces fluorine atoms, which are known to enhance lipophilicity and bioavailability in pharmaceutical compounds.

Recent studies have highlighted the potential of 3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amine as a building block in drug discovery. Its structure allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders.

In addition to its role in pharmaceuticals, this compound has shown promise in agrochemical applications. The incorporation of fluorine atoms into agricultural chemicals can improve their efficacy and stability under environmental conditions. Studies have demonstrated that derivatives of 3-(1-tert-butyl-1H-pyrazol-4-yl)-1,1-difluoropropan-2-amines exhibit potent activity against plant pathogens, making them valuable candidates for fungicides and herbicides.

The chemical stability of 3-(1-tert-butyl-1H-pyrazol-4-yli)-difluoropropanamine is another attribute that makes it appealing for industrial applications. Its resistance to degradation under various conditions ensures its suitability for use in harsh environments or prolonged storage. This property is particularly advantageous in the development of materials that require high durability and performance.

From a structural perspective, the molecule's symmetry and functional group arrangement contribute to its unique electronic properties. Computational studies have revealed that the pyrazole ring plays a significant role in modulating the electronic distribution within the molecule, which can be exploited for designing compounds with specific electronic characteristics.

In conclusion, 3-(1-tetrafluoroethylpyrrolidinone)-difluoroalkane, or CAS No. 20227569958899889898989898989898989898 (hypothetical example), represents a versatile compound with diverse applications across multiple disciplines. Its structure provides a foundation for further research and development, offering potential solutions to challenges in medicine, agriculture, and materials science.